3-(3-Methoxyphenyl)piperidine hydrochloride
Cat. No. B1368146
M. Wt: 227.73 g/mol
InChI Key: KTJLKTQSWVXPPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04937346
Procedure details
To a solution of 3-(3-pyridinyl)methoxybenzene (22.0 g, 0.099 mol) in methanol (250 ml), PtO2 (2 g) and conc. HCl (30 ml) were added and the mixture was hydrogenated at 0.34 MPa in a Parr apparatus. After complete hydrogenation, the catalyst was filtered off Most of the solvent was evaporated, the residue was made alkaline with 1M NaOH and extracted with ether. The ether-phase was dried (Na2SO4) and the solvent evaporated giving 18 g of the amine product. The hydrochloride was made and then recrystallized from ethanol/ether yielding 20.9 g (93%), mp. 137-138.5° C.
Identifiers
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REACTION_CXSMILES
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[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([CH2:7]OC2C=CC=CC=2)[CH:2]=1.[ClH:15].[CH3:16][OH:17]>O=[Pt]=O>[ClH:15].[CH3:16][O:17][C:3]1[CH:2]=[C:7]([CH:3]2[CH2:4][CH2:5][CH2:6][NH:1][CH2:2]2)[CH:6]=[CH:5][CH:4]=1 |f:4.5|
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Inputs
Step One
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Name
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|
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Quantity
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22 g
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Type
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reactant
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Smiles
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N1=CC(=CC=C1)COC=1C=CC=CC1
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Name
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|
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Quantity
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30 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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250 mL
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Type
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reactant
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Smiles
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CO
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|
Name
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|
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Quantity
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2 g
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Type
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catalyst
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Smiles
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O=[Pt]=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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After complete hydrogenation, the catalyst was filtered off Most of the solvent
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CUSTOM
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Type
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CUSTOM
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Details
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was evaporated
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ether
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The ether-phase was dried (Na2SO4)
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent evaporated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cl.COC=1C=C(C=CC1)C1CNCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 18 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
